N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide

• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol
• IUPAC Name: N-[4-[4-(4-methylbenzoyl)piperazin-1-yl]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C27H25N3O3/c1-19-6-8-20(9-7-19)27(32)30-16-14-29(15-17-30)23-12-10-22(11-13-23)28-26(31)25-18-21-4-2-3-5-24(21)33-25/h2-13,18H,14-17H2,1H3,(H,28,31)
• InChI Key: RXNOPLKCDWDESO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=CC5=CC=CC=C5O4

Description

N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide, also known as MBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide is complex and involves several pathways. In medicine, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines, including interleukin-1 beta and tumor necrosis factor-alpha, thereby reducing inflammation and pain. In pharmacology, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to inhibit the activity of acetylcholinesterase, thereby increasing the levels of acetylcholine in the brain, which is important for cognitive function. In biochemistry, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to interact with various proteins, including enzymes and receptors, through hydrogen bonding and hydrophobic interactions, thereby modulating their activity.
Biochemical and Physiological Effects:
N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor properties. In addition, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to increase the levels of acetylcholine in the brain, which is important for cognitive function. Furthermore, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to interact with various proteins, including enzymes and receptors, thereby modulating their activity.

Advantages and Limitations for Lab Experiments

N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity, making it a valuable tool for studying protein-ligand interactions. However, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide also has some limitations, including its poor solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide research, including the development of more efficient synthesis methods, the identification of new targets for N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide, and the optimization of its pharmacological properties. In addition, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide may have potential applications in other fields, including agriculture and environmental science, which should be explored further.

Synthesis Methods

The synthesis of N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide involves several steps, including the reaction of 4-methylbenzoyl chloride with piperazine, followed by the reaction of the resulting compound with 4-nitrophenyl acetic acid and subsequent reduction with sodium dithionite. The final step involves the reaction of the resulting compound with 2-benzofuran carboxylic acid, resulting in the formation of N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide.

Scientific Research Applications

N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been extensively studied for its potential applications in various fields, including medicine, pharmacology, and biochemistry. In medicine, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders. In pharmacology, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to act as a potent inhibitor of acetylcholinesterase, making it a potential candidate for the treatment of Alzheimer's disease. In biochemistry, N-{4-[4-(4-Methylbenzoyl)piperazin-1-YL]phenyl}-1-benzofuran-2-carboxamide has been shown to interact with various proteins, including enzymes and receptors, making it a valuable tool for studying protein-ligand interactions.